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Abstract

Barium chromate (BaCrOa4) is an inorganic compound that presents as a yellow crystalline
powder.[1] With a molar mass of 253.37 g/mol , it is characterized by its low aqueous solubility
and its role as a strong oxidizing agent.[1][2] This technical guide provides a comprehensive
overview of the physical and chemical properties of barium chromate, including its molecular
structure, thermal stability, and reactivity. Detailed experimental protocols for its synthesis and
characterization are provided, along with a summary of its key applications and safety
considerations.

Physical Properties

Barium chromate is a yellow, sand-like powder that darkens upon heating.[1][2] It is an
odorless, heavy, crystalline solid.[3][4]

Quantitative Physical Data
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Property Value References
Molecular Formula BaCrOa [2]
Molar Mass 253.37 g/mol [1][2]
Appearance Yellow crystalline powder [11[2]
Density 4.498 g/cm? at 15 °C [2][5]
Melting Point Decomposes at 210 °C (410 (]
°F; 483 K)

Boiling Point Not applicable [6]
Solubility in Water 0.2775 mg/100 mL at 20 °C [11[2]
Solubility Product (Ksp) 1.17 x 1010 [1][2]
Crystal Structure Orthorhombic [2][5]

Chemical Properties

Barium chromate is a strong oxidizing agent, a characteristic attributed to the hexavalent
chromium in the chromate ion.[3][5] It is stable under recommended storage conditions.[4][7]

Reactivity

e Acids: Barium chromate is soluble in strong acids, such as hydrochloric acid and nitric acid.
[2][5] The reaction with acid protonates the chromate ion, shifting the equilibrium and causing
the compound to dissolve.[5] For example, the reaction with hydrochloric acid is: BaCrOa +
2HCI - BaClz + H2CrOa.[5]

e Bases: Itis insoluble in bases.[5]

o Redox Reactions: As a strong oxidizing agent, barium chromate can react vigorously with
reducing agents.[6][7] It is used as a burn rate modifier in pyrotechnic compositions.[2][8]

o Thermal Decomposition: Upon heating, barium chromate decomposes. One source
indicates decomposition begins at approximately 210 °C, yielding barium oxide (BaO),
chromium(lIl) oxide (Cr203), and oxygen (O2).[1][5] The balanced equation for this
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decomposition is: 4BaCrOs — 4BaO + 2Cr20s3 + 30:2.[5] Another source suggests
decomposition occurs at 1400 °C.[3]

Molecular Structure

Barium chromate consists of barium cations (Ba2*) and chromate anions (CrOa42-). The crystal
structure is orthorhombic and is isostructural with baryte (BaS0Qa4).[1] In the chromate anion, the
chromium atom is in a +6 oxidation state and is tetrahedrally coordinated to four oxygen atoms.
[1] The bonding within the chromate ion is covalent, while the interaction between the barium
and chromate ions is predominantly ionic.[1]

Experimental Protocols
Synthesis of Barium Chromate via Precipitation

This protocol describes the laboratory synthesis of barium chromate by the reaction of a
soluble barium salt with a soluble chromate salt.

Materials:

e Barium chloride (BaClz)

e Potassium chromate (K2CrOa4) or Sodium chromate (NazCrOa4)
« Distilled water

» Beakers

e Stirring rod

« Filtration apparatus (e.g., Buchner funnel, filter paper)

Drying oven

Procedure:

o Prepare separate aqueous solutions of barium chloride and potassium chromate (or sodium
chromate).
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Slowly add the potassium chromate solution to the barium chloride solution while stirring
continuously. A yellow precipitate of barium chromate will form immediately.[2] The reaction
is: BaClz + K2CrOa4 — BaCrOa(s) + 2KCI.[1]

Continue stirring for a period to ensure complete precipitation.

Collect the precipitate by filtration.

Wash the precipitate several times with distilled water to remove any soluble impurities, such
as potassium chloride.[1]

Dry the purified barium chromate precipitate in a drying oven at a low temperature.
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Synthesis of Barium Chromate
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Caption: Experimental workflow for the synthesis of Barium Chromate.
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Visualization of Chemical Behavior
Reaction with Strong Acid

The following diagram illustrates the dissolution of barium chromate in a strong acid, leading
to the formation of the dichromate ion.

Reaction of Barium Chromate with Strong Acid

[ BaCrOa (solid, yellow) 2H* (from strong acid)

(Ba2+ (aqueous)] [ Cr2072- (aqueous, orange) ]

Click to download full resolution via product page

Caption: Dissolution of Barium Chromate in strong acid.

Applications

Barium chromate has several industrial and laboratory applications:

Pigment: It is used as a yellow pigment known as lemon yellow, baryta yellow, or permanent
yellow.[4][5]

e Pyrotechnics: It serves as an oxidizing agent and a burn rate modifier in pyrotechnic
compositions, particularly in delay fuses.[2][8]

» Corrosion Inhibitor: It is used as a corrosion-inhibiting pigment in metal primers and coatings.

[2][8]

o Catalysis: It is a component of catalysts for alkane dehydrogenation.[2]
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o Other Uses: Itis also used in safety matches, coloring glass and ceramics, and as a sulfate
scavenger in chromium electroplating baths.[4][8]

Safety and Toxicology

Barium chromate is toxic and is classified as a carcinogen.[2] The toxicity is associated with
both the barium ion and the hexavalent chromium.[3]

e Hazards: It is harmful if swallowed or inhaled.[9] It is an oxidizing solid and may intensify fire.
[91[10]

» Toxicity: Hexavalent chromium compounds are known to be genotoxic and cytotoxic.[2]
Chronic exposure can lead to ulcerations of the skin and nasal septum.[5]

e Handling: Strict safety measures, including the use of personal protective equipment, are
required when handling barium chromate.[5] It should be stored away from combustible
materials.[10]

This guide provides a foundational understanding of the physical and chemical properties of
barium chromate for professionals in research and development. Further investigation into its
specific applications should be conducted with a thorough understanding of its associated
hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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